N-(3-chlorobenzyl)-2,4,5-trimethoxybenzamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-2,4,5-trimethoxybenzamide
• InChI: InChI=1S/C17H18ClNO4/c1-21-14-9-16(23-3)15(22-2)8-13(14)17(20)19-10-11-5-4-6-12(18)7-11/h4-9H,10H2,1-3H3,(H,19,20)
• InChI Key: KBEJMKUFAVSKRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)NCC2=CC(=CC=C2)Cl)OC)OC
• Molecular Formula: C17H18ClNO4
• Molecular Weight: 335.8 g/mol

Description

N-(3-chlorobenzyl)-2,4,5-trimethoxybenzamide, also known as BTCP, is a chemical compound that belongs to the class of phenethylamine hallucinogens. BTCP has been the subject of extensive research due to its potential applications in the field of pharmacology and neuroscience.

Mechanism of Action

N-(3-chlorobenzyl)-2,4,5-trimethoxybenzamide exerts its effects on the brain by binding to and activating serotonin receptors, particularly the 5-HT2A receptor subtype. This activation leads to the release of neurotransmitters such as dopamine and glutamate, which are involved in the regulation of mood, cognition, and perception. The exact mechanism by which N-(3-chlorobenzyl)-2,4,5-trimethoxybenzamide produces its hallucinogenic effects is not well understood, but it is thought to involve changes in the activity of cortical and subcortical brain regions.
Biochemical and Physiological Effects:
N-(3-chlorobenzyl)-2,4,5-trimethoxybenzamide produces a range of biochemical and physiological effects, including alterations in mood, perception, and cognition. These effects are thought to be mediated by changes in the activity of neurotransmitter systems such as serotonin, dopamine, and glutamate. In addition, N-(3-chlorobenzyl)-2,4,5-trimethoxybenzamide has been shown to produce changes in heart rate, blood pressure, and body temperature, which may contribute to its hallucinogenic effects.

Advantages and Limitations for Lab Experiments

N-(3-chlorobenzyl)-2,4,5-trimethoxybenzamide has several advantages as a tool for studying the effects of hallucinogenic drugs on the brain. For example, it has a well-defined mechanism of action and produces consistent effects across different animal models. Additionally, N-(3-chlorobenzyl)-2,4,5-trimethoxybenzamide is relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, there are also some limitations to using N-(3-chlorobenzyl)-2,4,5-trimethoxybenzamide in lab experiments. For example, its effects may not fully replicate those of other hallucinogenic compounds, and its use may be restricted by ethical and regulatory considerations.

Future Directions

There are several potential future directions for research on N-(3-chlorobenzyl)-2,4,5-trimethoxybenzamide. One area of interest is the development of new analogs of N-(3-chlorobenzyl)-2,4,5-trimethoxybenzamide that may have improved pharmacological properties or reduced side effects. Additionally, research could focus on the use of N-(3-chlorobenzyl)-2,4,5-trimethoxybenzamide as a tool to study the neural circuits and molecular mechanisms underlying the effects of hallucinogenic drugs on the brain. Finally, N-(3-chlorobenzyl)-2,4,5-trimethoxybenzamide may have potential therapeutic applications in the treatment of certain psychiatric disorders, although further research is needed to explore this possibility.

Synthesis Methods

N-(3-chlorobenzyl)-2,4,5-trimethoxybenzamide can be synthesized through a multistep process that involves the reaction of 3-chlorobenzyl chloride with 2,4,5-trimethoxybenzoic acid in the presence of a base such as sodium hydroxide. The resulting product is then purified through recrystallization and characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy.

Scientific Research Applications

N-(3-chlorobenzyl)-2,4,5-trimethoxybenzamide has been used in a variety of scientific research applications, including as a tool to study the effects of hallucinogenic drugs on the brain. In particular, N-(3-chlorobenzyl)-2,4,5-trimethoxybenzamide has been used as a model compound to investigate the role of serotonin receptors in mediating the effects of hallucinogens. Additionally, N-(3-chlorobenzyl)-2,4,5-trimethoxybenzamide has been used to study the pharmacokinetics and metabolism of hallucinogenic compounds in animal models.